4-(2-Methoxypropan-2-yl)benzaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 4-(2-methoxypropan-2-yl)benzaldehyde
• InChI: InChI=1S/C11H14O2/c1-11(2,13-3)10-6-4-9(8-12)5-7-10/h4-8H,1-3H3
• InChI Key: OSRMNGFVPJAIMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C=O)OC

Description

4-(2-Methoxypropan-2-yl)benzaldehyde is a benzaldehyde derivative featuring a methoxy-substituted isopropyl group at the para position of the aromatic ring. Its structure includes a formyl group (-CHO) at position 1 and a 2-methoxypropan-2-yl group (-OCH(CH₃)₂) at position 4 (Figure 1).

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 4-(2-Methoxypropan-2-yl)benzaldehyde with structurally related benzaldehyde derivatives:

Compound Name	Substituents	Key Structural Features	References
4-(2-Methoxypropan-2-yl)benzaldehyde	-CHO (position 1), -OCH(CH₃)₂ (position 4)	Bulky methoxy-isopropyl group enhances steric hindrance and lipophilicity
4-Methoxy-3-(trifluoromethyl)benzaldehyde	-CHO (position 1), -OCH₃ (position 4), -CF₃ (position 3)	Electron-withdrawing CF₃ group increases electrophilicity; used in anti-inflammatory agents
2-Hydroxy-4-methoxybenzaldehyde	-CHO (position 1), -OH (position 2), -OCH₃ (position 4)	Intramolecular hydrogen bonding between -OH and -CHO; flavoring agent with limited toxicity data
4-Methoxy-2-methylbenzaldehyde	-CHO (position 1), -OCH₃ (position 4), -CH₃ (position 2)	Methyl group enhances stability; intermediate in dye synthesis
4-(4-Methylpiperazin-1-yl)benzaldehyde	-CHO (position 1), -N(CH₂CH₂)₂NCH₃ (position 4)	Basic piperazine moiety improves solubility; used in anticancer drug candidates

Key Observations :

• Steric and Electronic Effects : The 2-methoxypropan-2-yl group in the target compound introduces significant steric bulk, which may hinder nucleophilic attacks on the aldehyde group compared to smaller substituents (e.g., -OCH₃ or -CH₃) .
• Lipophilicity : The isopropyl-methoxy group likely increases lipophilicity, enhancing membrane permeability in bioactive molecules .

Physicochemical Properties

Limited data exist for the target compound, but comparisons can be drawn:

Property	4-(2-Methoxypropan-2-yl)benzaldehyde (Predicted)	2-Hydroxy-4-methoxybenzaldehyde	4-Methoxy-3-(trifluoromethyl)benzaldehyde
Melting Point	~100–120°C (estimated)	Not reported	169–171°C (analogous compounds)
Solubility	Low in water; soluble in DCM, THF	Soluble in polar aprotic solvents	Moderate in ethanol
Stability	Stable under inert conditions	Sensitive to oxidation	Stable due to electron-withdrawing groups

Notes:

• The trifluoromethyl group in 4-Methoxy-3-(trifluoromethyl)benzaldehyde increases thermal stability compared to alkoxy-substituted analogs .

Toxicity Considerations :

• 2-Hydroxy-4-methoxybenzaldehyde lacks comprehensive toxicological data but is structurally similar to compounds evaluated by EFSA, suggesting low acute toxicity .
• Brominated analogs (e.g., 4-(Bromomethyl)benzaldehyde) require careful handling due to uninvestigated toxicological profiles .